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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzI)

Cat. No.: B558351

An in-depth analysis of Boc-L-beta-homotyrosine(OBzl), a derivative of the amino acid
tyrosine, reveals its precise molecular characteristics. This compound is significant in peptide
synthesis and drug development, where it serves as a crucial building block.[1]

Quantitative Data Summary

The fundamental quantitative data for Boc-L-beta-homotyrosine(OBzl) are its molecular
formula and weight. These values are essential for stoichiometric calculations in synthetic
chemistry and for characterization in analytical procedures.

Property Value
Molecular Formula C22H27NOs[1][2]
Molecular Weight 385.46 g/mol [1]

Structural Representation

To understand the function of Boc-L-beta-homotyrosine(OBzl), it is useful to visualize the
relationship between its constituent chemical groups. The molecule consists of a core L-beta-
homotyrosine structure, which is modified with two key protecting groups: a tert-
butyloxycarbonyl (Boc) group and a benzyl (Bzl) group. The Boc group protects the amine,
while the benzyl group protects the hydroxyl group of the phenol side chain.
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Caption: Logical relationship of the molecular components.

Experimental protocols for determining molecular weight and formula, such as mass
spectrometry and elemental analysis, are standard analytical chemistry procedures and are not
detailed here as per the focus on the compound's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-L-beta-homotyrosine(OBzl) molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558351#boc-I-beta-homotyrosine-obzl-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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